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Compound of Interest

Compound Name: 14-MethylHexadecanoyl-CoA

Cat. No.: B15545691

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate safety, handling, and disposal protocols for 14-
MethylHexadecanoyl-CoA. Given the absence of a specific Safety Data Sheet (SDS) for 14-
MethylHexadecanoyl-CoA, this guidance is based on information for the closely related
compound, 14-Methylhexadecanoic acid, and general best practices for handling biochemical
reagents in a laboratory setting.

Summary of Key Hazards and Safety Recommendations

While specific toxicity data for 14-MethylHexadecanoyl-CoA is not readily available, the
analogous compound 14-Methylhexadecanoic acid is known to be an irritant to the eyes,
respiratory system, and skin[1]. Therefore, appropriate precautions must be taken to avoid
exposure.

Hazard Recommended Precaution

o Wear safety glasses with side shields or
Eye Irritation )
chemical splash goggles.

) o Wear nitrile gloves and a lab coat. Change
Skin Irritation . . . .
gloves immediately if contaminated.

_ o Handle in a well-ventilated area or in a chemical
Respiratory Irritation o ,
fume hood to avoid inhaling dust or aerosols.
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Operational Plan: Step-by-Step Handling and
Disposal

This section outlines the procedural steps for the safe handling and disposal of 14-
MethylHexadecanoyl-CoA.

Pre-Handling Preparation

o Review Safety Information: Before beginning work, review this document and any available
safety information for similar long-chain fatty acyl-CoAs.

o Designate a Work Area: Identify a specific, clean, and uncluttered area for handling the
compound, preferably within a chemical fume hood.

o Assemble Personal Protective Equipment (PPE): Ensure all necessary PPE is readily
available and in good condition. The minimum required PPE includes:

o A properly fitting lab coat.[2]

o Safety glasses with side shields or chemical splash goggles.[2]

o Disposable nitrile gloves.[2]

o Long pants and closed-toe shoes are mandatory for all laboratory work.[2]

» Prepare for Spills: Have a chemical spill kit readily accessible.

Handling Procedure

o Personal Protective Equipment: Don the appropriate PPE before handling the compound.
e Weighing and Aliquoting:

o If the compound is in solid or powder form, conduct all weighing and aliquoting within a
chemical fume hood to minimize inhalation of airborne patrticles.

o Use a dedicated spatula and weighing paper.
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o Close the container tightly after use.

e Dissolving the Compound:
o When dissolving the compound, add the solvent slowly to the solid to avoid splashing.
o If sonication is required, ensure the vial is securely capped.

e Post-Handling:
o Thoroughly clean the work area with an appropriate solvent and then soap and water.

o Remove gloves and wash hands thoroughly with soap and water.

Storage

o Store 14-MethylHexadecanoyl-CoA in a tightly sealed container in a cool, dry place, as
recommended for similar compounds which are often stored at 2-8°C.

o Keep away from oxidizing agents.

Disposal Plan

e Waste Segregation: Do not dispose of 14-MethylHexadecanoyl-CoA or its waste down the
drain. All solid and liquid waste must be collected in a designated hazardous waste
container.

e Solid Waste:

o Contaminated consumables such as gloves, weighing paper, and pipette tips should be
placed in a sealed bag and then into the solid chemical waste container.

e Liquid Waste:

o Unused solutions and contaminated solvents should be collected in a clearly labeled,
sealed, and appropriate liquid hazardous waste container.

o Container Labeling: All waste containers must be labeled with the words "Hazardous Waste,"
the full chemical name(s) of the contents, and the associated hazards (e.g., "Irritant").
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» Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

Data Presentation

The following table summarizes the available physical and chemical properties of the related
compound, 14-Methylhexadecanoic acid.

Property Value

Molecular Formula C17H3402

Molecular Weight 270.45 g/mol

Form Powder

Storage Temperature 2-8°C

Boiling Point 386.10 °C (estimated)[2]

Flash Point 216.60 °C (estimated)[2]

Water Solubility 0.02248 mg/L @ 25 °C (estimated)[2]

Experimental Protocols and Visualizations
Workflow for Handling and Disposal of 14-
MethylHexadecanoyl-CoA

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of 14-MethylHexadecanoyl-CoA.
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Caption: Workflow for Safe Handling and Disposal of 14-MethylHexadecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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14-MethylHexadecanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545691#personal-protective-equipment-for-
handling-14-methylhexadecanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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